Cas no 853303-77-2 (2-Amino-2-benzylhexanoic acid methyl ester)

• Product Name: 2-Amino-2-benzylhexanoic acid methyl ester
• CAS No: 853303-77-2
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 69013
• PubChem ID: 44828794
• Update Time: 2025-04-18

2-Amino-2-benzylhexanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-benzylhexanoic acid methyl ester
• METHYL 2-AMINO-2-BENZYLHEXANOATE
• 2-Amino-2-benzyl-hexanoic acid methyl ester
• Phenylalanine,a-butyl-,methyl ester
• Phenylalanine, a-butyl-, methyl ester
• 853303-77-2
• AKOS015843214
• A841295
• methyl2-amino-2-benzylhexanoate
• FT-0648207
• SCHEMBL7519674
• AC-2275
• Methyl alpha-butylphenylalaninate
• DTXSID30660893

• Inchi： 1S/C14H21NO2/c1-3-4-10-14(15,13(16)17-2)11-12-8-6-5-7-9-12/h5-9H,3-4,10-11,15H2,1-2H3
• InChI Key： MTNJHLZOCXMYHU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=CC=1)(CCCC)N)=O

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.99010